1,2-Diamino-4-bromo-pyridinium 2,4,6-trimethyl-benzenesulfonate
Cat. No. B8408769
M. Wt: 388.28 g/mol
InChI Key: LXUAONTZSZVYOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08349824B2
Procedure details
The product was prepared in the same manner as described in example 1b using 1,2-diamino-4-bromopyridinium 2,4,6-trimethylbenzenesulfonate (2 g, 5.15 mmol) and 3-fluorobenzoyl chloride (1.24 ml, 10.3 mmol) as starting materials. The reaction affords 7-Bromo-2-(3-fluoro-phenyl)-[1,2,4]triazolo[1,5-a]pyridine (1.067 g, 70.9%) as pink solid. mp.: 186-188° C., MS: m/z=291.9/293.9 (M+H+).
Quantity
2 g
Type
reactant
Reaction Step One
Yield
70.9%
Identifiers
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REACTION_CXSMILES
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CC1C=C(C)C=C(C)C=1S([O-])(=O)=O.[NH2:14][N+:15]1[CH:20]=[CH:19][C:18]([Br:21])=[CH:17][C:16]=1[NH2:22].[F:23][C:24]1[CH:25]=[C:26]([CH:30]=[CH:31][CH:32]=1)[C:27](Cl)=O>>[Br:21][C:18]1[CH:19]=[CH:20][N:15]2[N:14]=[C:27]([C:26]3[CH:30]=[CH:31][CH:32]=[C:24]([F:23])[CH:25]=3)[N:22]=[C:16]2[CH:17]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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CC1=C(C(=CC(=C1)C)C)S(=O)(=O)[O-].N[N+]1=C(C=C(C=C1)Br)N
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Step Two
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Name
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Quantity
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1.24 mL
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Type
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reactant
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Smiles
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FC=1C=C(C(=O)Cl)C=CC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The product was prepared in the same manner
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC=2N(C=C1)N=C(N2)C2=CC(=CC=C2)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.067 g | |
| YIELD: PERCENTYIELD | 70.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 70.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
